molecular formula C6H5ClOS2 B8755626 3-Methylthio-2-thiophenecarbonyl chloride CAS No. 75426-99-2

3-Methylthio-2-thiophenecarbonyl chloride

Cat. No.: B8755626
CAS No.: 75426-99-2
M. Wt: 192.7 g/mol
InChI Key: SMZCUCIYFVAGPM-UHFFFAOYSA-N
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Description

3-Methylthio-2-thiophenecarbonyl chloride is a useful research compound. Its molecular formula is C6H5ClOS2 and its molecular weight is 192.7 g/mol. The purity is usually 95%.
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Properties

CAS No.

75426-99-2

Molecular Formula

C6H5ClOS2

Molecular Weight

192.7 g/mol

IUPAC Name

3-methylsulfanylthiophene-2-carbonyl chloride

InChI

InChI=1S/C6H5ClOS2/c1-9-4-2-3-10-5(4)6(7)8/h2-3H,1H3

InChI Key

SMZCUCIYFVAGPM-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(SC=C1)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Methylthio-2-thiophenecarboxylic acid (prepared according to Carpenter, A. J., et al., Tetrahedron Letters 26:1777 (1985)) (2.61 g, 15.0 mmoles) was reacted with 10 ml of thionyl chloride to give 2.83 g of crude 3-methylthio-2-thiophenecarbonyl chloride as a light yellow solid. The acid chloride was then coupled to 2.57 g (12.2 mmoles) 5-chloro-2-oxindole-1-carboxamide in the presence of 4.47 g (36.6 mmoles) 4-(N,N-dimethylamino)pyridine as described in Example 32 to give 3.73 g of crude product as an orange solid. The product was partially purified by recrystallization from 2-butanone to give 1.44 g of greenish-yellow solid. Pure title compound was obtained by a second recrystallization from ethyl acetate to give 0.92 g (2.51 mmoles, 21% yield) as a yellow solid. The pure compound initially melts at 178° C. then resolidifies and melts again above 275° C. (dec.).
Quantity
0 (± 1) mol
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Reaction Step One
Quantity
10 mL
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Reaction Step Two

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